Cas no 2172356-85-1 ((5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl fluoride)

• Product Name: (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl fluoride
• CAS No: 2172356-85-1
• MF: C₁₂H₁₅FO₄S
• MW: 274.308506250381
• CID: 6359026
• PubChem ID: 165721042
• Update Time: 2025-11-06

(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl fluoride
• 2172356-85-1
• EN300-1451318

• Inchi： 1S/C12H15FO4S/c1-3-16-11-5-9-4-8(2)17-12(9)6-10(11)7-18(13,14)15/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： PBYFYDZSOWJXGQ-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC2=C(C=1)OC(C)C2)OCC)(=O)(=O)F

Computed Properties

• Exact Mass: 274.06750829g/mol
• Monoisotopic Mass: 274.06750829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Additional information on (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl fluoride

Research Brief on (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl Fluoride (CAS: 2172356-85-1)

The compound (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl fluoride (CAS: 2172356-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile chemical probe and therapeutic agent. This research brief synthesizes the latest findings on its synthesis, mechanism of action, and applications in drug discovery and development.

Recent studies have highlighted the unique structural features of this compound, which combines a benzofuran core with a methanesulfonyl fluoride moiety. The presence of the sulfonyl fluoride group is particularly noteworthy, as it enables covalent binding to serine, threonine, and tyrosine residues in target proteins, making it a valuable tool for activity-based protein profiling (ABPP) and targeted covalent inhibitor design. Researchers have successfully employed this compound to identify and validate novel drug targets in various disease models, including cancer and neurodegenerative disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a selective inhibitor of serine hydrolases, a class of enzymes implicated in numerous pathological processes. The study utilized advanced mass spectrometry techniques to map the compound's interactions with the proteome, revealing high selectivity for specific hydrolases. These findings underscore the potential of (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl fluoride as a lead compound for the development of next-generation covalent inhibitors.

Another key area of research focuses on the compound's pharmacokinetic properties. Recent preclinical studies have shown favorable absorption and distribution profiles, with good blood-brain barrier penetration, making it a promising candidate for central nervous system (CNS) drug development. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently being addressed through structure-activity relationship (SAR) studies and medicinal chemistry optimization.

Looking ahead, researchers are exploring the compound's potential in combination therapies and as a molecular probe for studying disease mechanisms. Its ability to covalently modify specific protein targets offers unique opportunities for understanding complex biological pathways and developing precision medicines. As the field of covalent drug discovery continues to evolve, (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanesulfonyl fluoride is poised to play a pivotal role in advancing both basic research and therapeutic innovation.